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Compound of Interest

Compound Name: N,N'-Methylenedistearamide

Cat. No.: B087082

Essential Safety and Handling Guide for N,N’-
Methylenedistearamide

This guide provides immediate, essential safety, handling, and disposal information for
researchers, scientists, and drug development professionals working with N,N'-
Methylenedistearamide (CAS No. 109-23-9). The following procedural guidance is designed
to ensure safe laboratory operations.

Chemical and Physical Properties

N,N'-Methylenedistearamide is a waxy solid. Understanding its physical properties is crucial
for safe handling and storage.
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Property Value Source
Molecular Formula C37H74N202 [1112][3]
Molecular Weight 579 g/mol [1][3]
Appearance Waxy white solid in various ]
forms

Melting Point 148-150°C [11121[3]
Boiling Point 707°C [1][3]
Flash Point 103°C [11[3]
Density 0.889 g/cm? [11[2]
Vapor Pressure 0.002 Pa at 25°C [1][3]
Solubility Insoluble in water. [4]

Hazard Identification and Personal Protective Equipment
(PPE)

While specific toxicity data for N,N'-Methylenedistearamide is limited, it is classified as a
combustible solid that can form explosive mixtures with air when in finely dispersed form.[4][5]
Mild irritation to the eyes, skin, and respiratory tract may occur upon exposure.[4] Therefore, a
cautious approach and proper PPE are mandatory.
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Recommended PPE /

Exposure Route Potential Hazard
Safety Measure
Use in a well-ventilated area
with local exhaust ventilation.
) May cause respiratory tract [71[8] If dust is generated, wear
Inhalation o ) »
irritation; coughing.[4][6] an approved/certified

particulate filter respirator.[4][5]

[7]

o Wear protective gloves and a
_ May cause skin irritation or _
Skin Contact lab coat or other protective

redness.[4][6] clothing.[4][5][6]

) Wear safety glasses with side-
May cause serious eye _ _
Eye Contact shields or chemical safety

irritation or redness.[4][6]
goggles.[4][5][7]

] Do not eat, drink, or smoke in
_ Not a primary route of
Ingestion ) work areas.[4][7] Wash hands
occupational exposure. .
thoroughly after handling.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical to maintaining a safe laboratory
environment.

Step-by-Step Handling Protocol

e Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood or using local
exhaust ventilation to minimize dust exposure.[7][8]

o Ensure all equipment used for handling, such as scoops and containers, is properly
grounded to prevent static electricity buildup, which can be an ignition source for dust.[7]

o Keep the chemical away from open flames, sparks, and other sources of ignition.[5][7] Use
non-sparking tools.[5][7]
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o Keep containers tightly closed when not in use.[6][7]

e Chemical Handling:

[e]

Wear the appropriate PPE as detailed in the table above.

o

Minimize the generation of dust during weighing and transfer.[7] Routine housekeeping
should be implemented to prevent dust accumulation on surfaces.[7]

o

Avoid direct contact with skin, eyes, and clothing.[6][7]

[¢]

Do not breathe in the dust.[7]
e Storage:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[6][7]

o Store away from incompatible materials, such as strong oxidants.[4][7]

Emergency Procedures

Spill Response:

Evacuate the area and ensure adequate ventilation.
o Wear full personal protective equipment, including respiratory protection.[7]

e Prevent the further spread of dust. If appropriate, moisten the spilled material lightly with
water to prevent it from becoming airborne.[4][5]

o Carefully sweep or vacuum the spilled substance into a suitable, labeled waste container
using non-sparking tools.[5][7]

e Clean the contaminated surface thoroughly.[7]
First Aid Measures:

 Inhalation: Move the person to fresh air and allow them to rest.[4][6]
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o Skin Contact: Remove contaminated clothing. Rinse the affected skin with soap and plenty of
water.[4][6]

» Eye Contact: Immediately flush eyes with plenty of water for several minutes. If present,
remove contact lenses if it is easy to do so. Continue rinsing.[4][6] Seek medical attention if
irritation persists.[4][6]

 Ingestion: Rinse the mouth with water.[4] Do not induce vomiting.

Disposal Plan

o Unused Product: Dispose of waste material at a licensed waste disposal contractor in
accordance with all federal, state, and local regulations.[6][7]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be
offered for recycling or reconditioning.[5] Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill.[5]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling N,N'-
Methylenedistearamide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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